4-Methyl-[1,4']bipiperidinyltrifluoroacetate

Specification

• CAS No.: 436099-88-6
• Molecular Formula: C13H23F3N2O2
• Molecular Weight: 296.33 g/mol
• IUPAC Name: 4-methyl-1-piperidin-4-ylpiperidine;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C11H22N2.C2HF3O2/c1-10-4-8-13(9-5-10)11-2-6-12-7-3-11;3-2(4,5)1(6)7/h10-12H,2-9H2,1H3;(H,6,7)
• Standard InChI Key: LKIRVPAIUDLFQU-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C2CCNCC2.C(=O)(C(F)(F)F)O
• Canonical SMILES: CC1CCN(CC1)C2CCNCC2.C(=O)(C(F)(F)F)O

Introduction

Chemical Identity and Properties

4-Methyl-[1,4']bipiperidinyltrifluoroacetate, identified by the CAS registry number 436099-88-6, is characterized by its specific molecular composition and physical properties. This compound possesses a molecular formula of C13H23F3N2O2 with a calculated molecular weight of 296.33 g/mol. The compound is derived from the base structure 4-Methyl-1,4'-bipiperidine (CAS: 116797-02-5), which has a molecular formula of C11H22N2 and a lower molecular weight of 182.31 g/mol. The addition of the trifluoroacetate group to the base structure accounts for the difference in molecular weight and contributes significantly to the compound's chemical behavior.

The compound's physical and chemical properties are summarized in the following table:

Property	Value
CAS Number	436099-88-6
Molecular Formula	C13H23F3N2O2
Molecular Weight	296.33 g/mol
Base Structure	4-Methyl-1,4'-bipiperidine
Base Structure CAS	116797-02-5
Base Structure Formula	C11H22N2
Base Structure Weight	182.31 g/mol

This organic compound is primarily utilized for research purposes, with specific restrictions limiting its use to non-human and non-veterinary applications. Its structural components contribute to its solubility, stability, and potential for biological interactions, making it a compound of interest for various scientific investigations.

Structural Features and Characteristics

The defining structural characteristic of 4-Methyl-[1,4']bipiperidinyltrifluoroacetate is its bipiperidine core, which consists of two connected piperidine rings forming a bicyclic system. This structural arrangement creates a three-dimensional scaffold that can interact with biological targets in specific ways. The compound's structure includes a methyl group at the 4-position of one piperidine ring, which influences its steric properties and lipophilicity.

The trifluoroacetate moiety represents another crucial structural feature of this compound. This group consists of a trifluoromethyl (-CF3) connected to a carboxylate group, forming a trifluoroacetate counterion to the protonated nitrogen atom in the bipiperidine structure. The presence of this trifluoroacetate group significantly enhances the compound's stability and solubility characteristics, particularly in polar solvents, which is advantageous for various pharmaceutical applications and laboratory manipulations.

The base compound, 4-Methyl-1,4'-bipiperidine, contains two nitrogen atoms, one in each piperidine ring, which can function as hydrogen bond acceptors in biological systems. These nitrogen atoms, combined with the conformational flexibility of the bipiperidine system, enable the molecule to adopt various spatial arrangements, potentially increasing its binding affinity to different biological targets.

Safety Aspect	Details
GHS Pictogram	Warning
Hazard Statements	H302, H312, H315, H319
Precautionary Statements	P264, P270, P280, P301+P317, P302+P352, P305+P351+P338, and others
Restrictions	Research use only; Not for human or veterinary use
Recommended Protection	Gloves, eye protection, lab coat, adequate ventilation